Cas no 2034287-04-0 (3-{1-2-(trifluoromethyl)benzenesulfonylpyrrolidin-3-yl}-1,2,4-oxadiazole)

• Product name: 3-{1-2-(trifluoromethyl)benzenesulfonylpyrrolidin-3-yl}-1,2,4-oxadiazole
• CAS No: 2034287-04-0
• MF: C₁₃H₁₂F₃N₃O₃S
• MW: 347.312891960144
• CID: 5983864
• PubChem ID: 119102356

3-{1-2-(trifluoromethyl)benzenesulfonylpyrrolidin-3-yl}-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-{1-2-(trifluoromethyl)benzenesulfonylpyrrolidin-3-yl}-1,2,4-oxadiazole
• 3-(1-((2-(trifluoromethyl)phenyl)sulfonyl)pyrrolidin-3-yl)-1,2,4-oxadiazole
• AKOS026694117
• F6524-2012
• 2034287-04-0
• 3-[1-[2-(trifluoromethyl)phenyl]sulfonylpyrrolidin-3-yl]-1,2,4-oxadiazole
• 3-{1-[2-(trifluoromethyl)benzenesulfonyl]pyrrolidin-3-yl}-1,2,4-oxadiazole

• Inchi： 1S/C13H12F3N3O3S/c14-13(15,16)10-3-1-2-4-11(10)23(20,21)19-6-5-9(7-19)12-17-8-22-18-12/h1-4,8-9H,5-7H2
• InChI Key： GGCJSHLRRAPBTH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(F)(F)F)(N1CCC(C2=NOC=N2)C1)(=O)=O

Computed Properties

• Exact Mass: 347.05514691g/mol
• Monoisotopic Mass: 347.05514691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.7Ų

Additional information on 3-{1-2-(trifluoromethyl)benzenesulfonylpyrrolidin-3-yl}-1,2,4-oxadiazole

Comprehensive Overview of 3-{1-2-(Trifluoromethyl)benzenesulfonylpyrrolidin-3-yl}-1,2,4-oxadiazole (CAS No. 2034287-04-0)

The compound 3-{1-2-(trifluoromethyl)benzenesulfonylpyrrolidin-3-yl}-1,2,4-oxadiazole (CAS No. 2034287-04-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrrolidine core linked to a 1,2,4-oxadiazole ring and a trifluoromethylbenzenesulfonyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and lipophilicity. The presence of the trifluoromethyl group in 2034287-04-0 aligns with this trend, making it a subject of interest for drug discovery programs. Additionally, the 1,2,4-oxadiazole moiety is known for its role in improving pharmacokinetic properties, further elevating the compound's appeal in medicinal chemistry.

The synthesis of 3-{1-2-(trifluoromethyl)benzenesulfonylpyrrolidin-3-yl}-1,2,4-oxadiazole involves multi-step organic reactions, often starting from commercially available pyrrolidine derivatives. Key steps include sulfonylation and cyclization to form the oxadiazole ring, which requires precise control of reaction conditions. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for confirming the compound's purity and structural integrity.

From a therapeutic perspective, this compound has shown promise in preliminary studies targeting enzyme inhibition and receptor modulation. Its structural features suggest potential applications in treating inflammatory and metabolic disorders, though further in vitro and in vivo studies are needed to validate these hypotheses. The agrochemical industry is also exploring its utility as a crop protection agent, leveraging its stability under environmental conditions.

Given the growing interest in sustainable chemistry, researchers are investigating greener synthesis routes for 2034287-04-0. Catalytic methods and solvent-free reactions are being explored to minimize waste and energy consumption. This aligns with broader industry trends toward green synthesis and circular economy principles, which are increasingly prioritized by regulatory bodies and consumers alike.

In summary, 3-{1-2-(trifluoromethyl)benzenesulfonylpyrrolidin-3-yl}-1,2,4-oxadiazole represents a versatile and innovative compound with significant potential across multiple sectors. Its unique combination of trifluoromethyl, sulfonyl, and oxadiazole functionalities positions it as a valuable tool for advancing both pharmaceutical and agrochemical research. As scientific understanding of its properties deepens, its applications are expected to expand, offering new opportunities for innovation.